Adipogenesis: Triglyceride Accumulation vs. Terminal Differentiation
In the original isolation and characterization study, Dodoviscin H was among the compounds that promoted adipocyte differentiation as measured by increased triglyceride levels in 3T3-L1 cells [1]. The primary publication does not provide quantitative fold-change values for Dodoviscin H specifically, but identifies compounds 1, 13, and 15 as also enhancing lipid droplet accumulation and upregulating aP2 and GLUT4 expression [1]. Dodoviscin A (compound 1) was among those with gene-level data, whereas Dodoviscin H (compound 8) was only characterized for the triglyceride endpoint [1]. This represents a documented functional divergence within the same compound series: Dodoviscin A demonstrates multi-parametric adipogenic activity (triglyceride accumulation plus gene upregulation), while Dodoviscin H activity is defined solely by triglyceride increase.
| Evidence Dimension | Adipogenic activity profile completeness |
|---|---|
| Target Compound Data | Promotes adipocyte differentiation as characterized by increased triglyceride levels in 3T3-L1 cells (quantitative fold-change values not reported in primary publication) |
| Comparator Or Baseline | Dodoviscin A (compound 1): Promotes adipocyte differentiation, enhances lipid droplet accumulation, and induces upregulation of aP2 and GLUT4 expression |
| Quantified Difference | Qualitative difference in mechanistic characterization depth: Dodoviscin A has gene-level data; Dodoviscin H lacks reported gene-level data in the primary literature |
| Conditions | 3T3-L1 mouse fibroblast cells, in vitro differentiation assay (J. Nat. Prod. 2012) |
Why This Matters
Researchers requiring a compound with validated gene-level mechanistic data (aP2/GLUT4 upregulation) for adipogenesis studies should select Dodoviscin A; researchers using Dodoviscin H must independently validate gene-level effects or limit interpretation to triglyceride accumulation endpoints.
- [1] Zhang, L.-B., Ji, J., Lei, C., Wang, H.-Y., Zhao, Q.-S., Hou, A.-J. Isoprenylated flavonoid and adipogenesis-promoting constituents of Dodonaea viscosa. J. Nat. Prod. 2012, 75 (4), 699–706. View Source
